4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile

• IUPAC Name: 4-[(2,5-dioxopyrrolidin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C12H10N2O2/c13-7-9-1-3-10(4-2-9)8-14-11(15)5-6-12(14)16/h1-4H,5-6,8H2
• InChI Key: WYURLUFNBNGGIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2=CC=C(C=C2)C#N
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol

Description

4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile, also known as DPM, is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmaceutical intermediate. It is a white crystalline solid with a molecular formula of C13H10N2O2 and a molecular weight of 226.23 g/mol.

Mechanism of Action

The mechanism of action of 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile is not fully understood. However, it has been suggested that 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile may act as an inhibitor of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are involved in inflammation. 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has also been found to reduce inflammation and oxidative stress. In addition, 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has several advantages for lab experiments. It is a stable and readily available compound that can be synthesized with high yield. 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile is also relatively inexpensive compared to other pharmaceutical intermediates. However, 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has not been extensively studied for its toxicity and safety profile.

Future Directions

There are several future directions for research on 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile. One area of interest is the development of 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile-based drugs for the treatment of cancer, inflammation, and neurodegenerative diseases. Another area of interest is the synthesis of novel heterocyclic compounds using 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile as a building block. Further studies are also needed to determine the safety and toxicity profile of 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile. Overall, 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has significant potential as a pharmaceutical intermediate, and further research is needed to fully explore its therapeutic potential.

Synthesis Methods

The synthesis of 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile involves the reaction of 4-cyanobenzaldehyde with N-(tert-butoxycarbonyl) proline in the presence of a base such as sodium hydride. The resulting product is then treated with acetic anhydride and triethylamine to form the final product, 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile. The synthesis of 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile is a straightforward process and can be achieved with high yield.

Scientific Research Applications

4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has been extensively studied for its potential as a pharmaceutical intermediate. It has been found to exhibit antitumor, anti-inflammatory, and antiviral properties. 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has also been studied for its potential as a therapeutic agent for Alzheimer's disease and Parkinson's disease. In addition, 4-[(2,5-Dioxopyrrolidin-1-yl)methyl]benzonitrile has been used as a building block for the synthesis of various heterocyclic compounds.